Cas no 2034529-17-2 (6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole)

• Product Name: 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole
• CAS No: 2034529-17-2
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.3730
• CID: 5353212
• Update Time: 2025-05-19

6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 1,3-benzothiazol-6-yl-(3-pyridazin-3-yloxypyrrolidin-1-yl)methanone
• benzo[d]thiazol-6-yl(3-(pyridazin-3-yloxy)pyrrolidin-1-yl)methanone
• 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole

• Inchi： 1S/C16H14N4O2S/c21-16(11-3-4-13-14(8-11)23-10-17-13)20-7-5-12(9-20)22-15-2-1-6-18-19-15/h1-4,6,8,10,12H,5,7,9H2
• InChI Key： FXYOSDBDACMQAH-UHFFFAOYSA-N
• SMILES： S1C([H])=NC2C([H])=C([H])C(=C([H])C1=2)C(N1C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C([H])=NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 2
• Topological Polar Surface Area: 96.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole

Introduction to Compound with CAS No. 2034529-17-2 and Product Name: 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole

The compound identified by the CAS number 2034529-17-2 and the product name 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule integrates several key pharmacophoric elements, including a pyridazine moiety, a pyrrolidine ring, and a benzothiazole scaffold, which collectively contribute to its unique chemical and biological properties.

Recent research in medicinal chemistry has highlighted the importance of benzothiazole derivatives in the development of novel drugs. Benzothiazole scaffolds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The presence of the pyridazine group in this compound further enhances its pharmacological potential. Pyridazines have been extensively studied for their role in modulating various biological pathways, particularly those involving enzyme inhibition and receptor binding. The combination of these structural features makes 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole a promising candidate for further investigation in drug discovery.

The pyrrolidine ring in the molecular structure contributes to the compound's ability to interact with biological targets in a specific manner. Pyrrolidine derivatives are frequently incorporated into drug molecules due to their ability to mimic natural amino acid structures and thereby enhance binding affinity to protein targets. In the context of this compound, the pyrrolidine ring is linked to a carbonyl group, which can participate in hydrogen bonding interactions, further stabilizing its binding to biological receptors. This feature is particularly relevant in the development of small-molecule inhibitors targeting enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. The benzothiazole scaffold has been shown to exhibit inhibitory effects on various kinases and other enzymes that are overexpressed in cancer cells. Additionally, the pyridazine moiety has been implicated in the modulation of pathways associated with tumor growth and progression. Preclinical studies have suggested that compounds incorporating these structural elements may have significant therapeutic value in treating solid tumors and hematological malignancies. The specific arrangement of these functional groups in 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole may contribute to its unique mechanism of action and selectivity for cancer-related targets.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and metabolic diseases. The benzothiazole moiety has been reported to possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Furthermore, the pyridazine group may contribute to this anti-inflammatory activity by modulating signaling pathways such as NF-κB and MAPK. These findings suggest that 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole could be a valuable asset in developing novel therapeutic strategies for inflammatory conditions.

In terms of chemical synthesis, this compound presents an interesting challenge due to its complex heterocyclic structure. The synthesis involves multiple steps, including nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced synthetic methodologies such as transition metal-catalyzed cross-coupling reactions have been employed to construct key intermediates efficiently. The use of palladium catalysts has been particularly advantageous in forming carbon-carbon bonds between the pyridazine and pyrrolidine moieties. Additionally, protecting group strategies have been essential to ensure regioselectivity during synthesis.

The pharmacokinetic profile of 6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole is another critical aspect that needs thorough investigation. Factors such as solubility, bioavailability, metabolic stability, and excretion routes will determine its feasibility as a drug candidate. Computational modeling techniques have been increasingly used to predict these properties before experimental validation. Molecular dynamics simulations can provide insights into how the compound interacts with biological membranes and enzymes, while quantum mechanical calculations can estimate its electronic structure and reactivity.

Future directions for research on this compound include exploring its interactions with specific protein targets using X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding the detailed binding mechanism will be crucial for optimizing its potency and selectivity. Additionally, preclinical studies involving cell-based assays and animal models will be necessary to evaluate its efficacy and safety profiles. Collaborations between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications.

The development of new pharmaceuticals is often hindered by challenges related to intellectual property (IP) issues rather than scientific or technical barriers. Ensuring that patents covering novel derivatives or synthetic routes are secured can facilitate further commercialization efforts. Furthermore, regulatory pathways must be navigated carefully to ensure compliance with international standards for drug approval. Engaging with regulatory agencies early in the development process can help streamline these procedures and reduce time-to-market.

In conclusion,6-[3-(pyridazin-3-yloxy)pyrrolidine-1-carbonyl]-1,3-benzothiazole (CAS No. 2034529-17-2) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas including oncology and inflammation management. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents that address unmet medical needs.